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The advent of immunotherapy has fundamentally altered the landscape of cancer treatment.
However, systemic administration of potent immunomodulators often faces a difficult balance
between efficacy and toxicity. Intratumoral (i.t.) immunotherapy represents a strategic evolution,
designed to deliver immune-activating agents directly into the tumor microenvironment (TME).
[1][2] This approach aims to maximize local drug concentration and bioavailability, thereby
igniting a robust, localized anti-tumor response that can mature into systemic immunity, all
while minimizing the potential for immune-related adverse events elsewhere in the body.[1][3]

ADU-S100 (also known as MIW815) is a first-in-class synthetic cyclic dinucleotide (CDN)
developed as a direct agonist for the Stimulator of Interferon Genes (STING) protein. The
STING pathway is a critical component of the innate immune system responsible for detecting
cytosolic DNA, a danger signal often present in the context of infection or cellular damage,
such as that occurring within a tumor.[4][5] By administering ADU-S100 directly into a tumor,
the goal is to artificially trigger this potent, localized innate immune cascade, effectively
transforming an immunologically "cold" tumor into a "hot" one, thereby making it susceptible to
immune-mediated destruction.

This guide provides a comprehensive overview of the scientific rationale, preclinical and clinical
background, and detailed protocols for the intratumoral application of ADU-S100 for research
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and drug development professionals.

Mechanism of Action: Unleashing Anti-Tumor
Immunity via the STING Pathway

The efficacy of ADU-S100 is rooted in its ability to potently activate the STING signaling
pathway, which serves as a crucial bridge between the innate and adaptive immune systems.

[5]

o Direct STING Activation: In the canonical pathway, the enzyme cyclic GMP-AMP synthase
(cGAS) detects double-stranded DNA in the cytoplasm and synthesizes the endogenous
STING ligand, cGAMP.[4][6] ADU-S100, as a synthetic CDN, bypasses the need for cGAS
activation and directly binds to and activates the STING protein, which resides on the
membrane of the endoplasmic reticulum.[7][8]

e Downstream Signaling Cascade: Upon binding ADU-S100, STING undergoes a
conformational change and translocates from the ER to the Golgi apparatus.[4] This initiates
a downstream signaling cascade, primarily through the recruitment and activation of TANK-
binding kinase 1 (TBK1). TBK1, in turn, phosphorylates the transcription factor Interferon
Regulatory Factor 3 (IRF3).[8][9]

» Cytokine and Chemokine Production: Activated IRF3 translocates to the nucleus, driving the
transcription and subsequent production of Type | interferons (IFN-a/(3).[4][8] This signaling
also leads to the production of a host of other pro-inflammatory cytokines and chemokines,
such as TNFaq, IL-6, and CCL-2.[10]

o Orchestration of the Anti-Tumor Response: The release of Type | IFNs is the critical event
linking STING activation to a productive anti-tumor response. IFNs promote the maturation
and activation of antigen-presenting cells (APCs), particularly dendritic cells (DCs).[4] These
activated DCs increase their expression of co-stimulatory molecules, process tumor-
associated antigens more effectively, and migrate to draining lymph nodes to prime naive
CD8+ T-cells.[4] The resulting tumor-specific cytotoxic T-lymphocytes (CTLs) then traffic to
the tumor site to recognize and eliminate cancer cells. This localized inflammation can also
lead to the destruction of distant, non-injected lesions—a phenomenon known as the
abscopal effect.[11][8]
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Figure 1: ADU-S100 Mechanism of Action via the STING Pathway.
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Summary of Preclinical and Clinical Findings

The intratumoral administration of ADU-S100 has been evaluated in numerous preclinical
models and human clinical trials, providing a strong foundation for its application.

Preclinical Evidence: In various murine tumor models, including melanoma, colon, breast, and
pancreatic cancers, i.t. injection of ADU-S100 resulted in significant inhibition of tumor growth
and, in some cases, complete tumor regression. Crucially, these studies demonstrated that
STING agonism generated systemic anti-tumor immunity, leading to the rejection of distant,
non-injected tumors and the establishment of long-term immunological memory.[8] This anti-
tumor activity was shown to be dependent on CD8+ T-cells.[4]

Clinical Trial Data: The first-in-human Phase | dose-escalation study evaluated single-agent
ADU-S100 in 47 patients with advanced/metastatic solid tumors or lymphomas.[11][12] The
findings were pivotal:

» Safety: The treatment was well-tolerated, and a maximum tolerated dose (MTD) was not
reached at doses up to 6,400 ug.[11][13] The most common treatment-related adverse
events were pyrexia, chills, and injection-site pain.[11][12]

o Pharmacokinetics: ADU-S100 was rapidly absorbed from the injection site and cleared from
plasma, with a terminal half-life of approximately 24 minutes.[11][14] This rapid clearance
underscores the rationale for local i.t. delivery to achieve a high therapeutic index.

o Efficacy & Pharmacodynamics: While single-agent clinical activity was limited, with one
confirmed partial response, there was clear evidence of systemic immune activation.[11][13]
This included increases in plasma inflammatory cytokines and expansion of peripheral blood
T-cell clones.[11][12] Furthermore, 94% of evaluable injected lesions either stabilized or
decreased in size.[11][12]

Subsequent Phase Ib trials have explored ADU-S100 in combination with immune checkpoint
inhibitors like spartalizumab (anti-PD-1) and ipilimumab (anti-CTLA-4), based on the strong
preclinical rationale that STING activation can render tumors more susceptible to checkpoint
blockade.[8][15][16]
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Clinical Trial Reported

Parameter Reference
Values

Dose Range (Single Agent) 50 pg to 6,400 pg per injection [11][12]

Dose Range (Combination) 50 pg to 3,200 pg per injection [8]

] Weekly injections for 3 weeks,

Dosing Schedule [11][13]
followed by 1 week off

Weekly on Days 1, 8, 15 of a (15]

28-day cycle

Once every 4 weeks [8]

Injection Volume Dependent on lesion diameter:  [11][8]

10-25 mm 0.5-1.0 mL

>25-50 mm 1.0-2.0 mL

>50—<100 mm 2.0-4.0 mL

Application Notes and Experimental Protocols

This section provides a detailed, synthesized protocol for the intratumoral injection of ADU-

S100 based on published preclinical and clinical methodologies. All procedures involving the

handling and administration of the compound should be performed using aseptic techniques in

an appropriate laboratory setting (e.g., a biosafety cabinet).

Part A: Materials and Reagents

e ADU-S100 (MIW815)

Sterile 0.22 pum syringe filters

Sterile, preservative-free Phosphate-Buffered Saline (PBS) for dilution
Sterile, single-use syringes (e.g., 1 mL, 3 mL, 5 mL Luer-Lok)

Sterile hypodermic needles of appropriate gauge and length for injection (e.g., 25-30G)
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o Calipers for measuring subcutaneous tumors

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Part B: Reconstitution and Handling of ADU-S100

The causality behind this procedure is to ensure the compound is sterile, at the correct
concentration, and stable for administration.

o Determine Required Concentration: Based on the experimental plan (e.g., preclinical dose of
50 ug), calculate the final concentration needed. A preclinical study diluted a 10 mg/mL stock
to a 50 pg/mL working solution.[10]

e Aseptic Dilution:

Allow ADU-S100 stock solution and sterile PBS diluent to reach room temperature.

(¢]

[¢]

In a sterile field, use a sterile syringe to withdraw the calculated volume of ADU-S100
stock.

Transfer the stock solution into the vial of sterile PBS.

[¢]

Gently mix by inverting the vial several times. Avoid vigorous shaking to prevent foaming

[¢]

or denaturation.

o Final Preparation: Draw the final diluted solution into the administration syringe. If desired,
the solution can be passed through a sterile 0.22 um filter during this step, although this is
not explicitly detailed in all protocols.

o Storage: A diluted solution was stored at 4°C in a preclinical study.[10] Follow manufacturer
or institutional guidelines for stability and storage of reconstituted solutions.

Part C: Protocol for Intratumoral Injection

This protocol integrates best practices derived from clinical trial designs to ensure accurate and
effective delivery.
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Step 1: Lesion Selection and Evaluation The choice of lesion is critical for safety and for
obtaining meaningful data.

» Accessibility: Select a tumor that is safely accessible for repeated injections. For preclinical
models, this is typically a subcutaneous tumor. For clinical applications, superficial lesions
(e.g., melanoma, lymphoma) or deeper lesions accessible via image guidance are used.[1]

[3]

o Size: Lesions should be of a measurable size, typically with a longest diameter between 10
mm and 100 mm.[17] This ensures there is sufficient volume for injection without immediate
leakage and allows for accurate response assessment.

o Safety: Avoid injecting tumors that are necrotic, ulcerated, or encasing major vascular
structures to minimize risk of bleeding or other complications.[17]

» Biopsy Considerations: If pharmacodynamic monitoring is planned, ensure the injected
lesion and a separate, non-injected distal lesion are accessible for baseline and on-treatment
biopsies.[16][17]

Step 2: Dose and Volume Calculation The injection volume is scaled to the tumor size to
ensure adequate distribution of the agent without causing excessive pressure within the lesion.

» Using calipers, measure the longest diameter (L) of the target lesion.
o Determine the total dose to be administered based on the study design (e.g., 50 ug, 800 ug).

» Using the table below (derived from clinical protocols), determine the appropriate total
injection volume.[11][8]

o Ensure the final concentration of the prepared ADU-S100 solution allows for the total dose to
be delivered within the specified volume.
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Longest Lesion Diameter Recommended Injection Volume
10 mm — 25 mm 0.5mL-1.0mL
>25 mm — 50 mm 1.0mL-2.0mL
>50 mm — <100 mm 20mL-4.0mL

Step 3: Injection Procedure The goal is to deposit the drug evenly throughout the tumor mass.

o Prepare the injection site according to institutional guidelines (e.g., cleaning with an alcohol
swab).

¢ |nsert the needle into the tumor mass.

 Distribute the Dose: Instead of a single bolus injection, administer the total volume by
dividing it across multiple injection tracts. This is achieved by partially withdrawing the needle
and redirecting it to different areas within the tumor (“fanning"” technique). This practice helps
ensure more uniform drug distribution.

 Inject Slowly: Administer the solution slowly. Tumors often have high interstitial fluid
pressure, which can cause resistance and leakage of the injectate from the needle entry
point.[8] A slow, steady injection helps mitigate this.

 After the full volume is administered, wait a few seconds before withdrawing the needle to
minimize leakage along the needle tract.

o Apply gentle pressure to the injection site with sterile gauze if necessary.

Step 4: Dosing Schedule Adherence to a consistent schedule is critical for evaluating efficacy.
Schedules are typically designed to repeatedly stimulate the immune system. A common
regimen from clinical trials is weekly intratumoral injections for three consecutive weeks,
followed by a one-week rest period, with this 4-week cycle repeated.[11][12]

Part D: Monitoring and Endpoint Analysis

A self-validating protocol requires robust methods for assessing the biological and clinical
effects of the intervention.
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o Tumor Response: Regularly measure the dimensions of both the injected and any distal,
non-injected tumors using calipers or appropriate imaging modalities.[10] This allows for
assessment of local tumor control and potential abscopal effects.

e Pharmacodynamic Analysis: Collect tumor biopsies at baseline and on-treatment (e.g.,
during cycle 2 or 3).[18] These samples are invaluable for analyzing changes in the tumor
immune microenvironment via techniques such as:

o Immunohistochemistry (IHC) or Immunofluorescence (IF) for immune cell markers (e.g.,
CD8, CD4, CD68) and immune checkpoint molecules (e.g., PD-L1).[10]

o RT-PCR or RNA-Seq to quantify the expression of key genes in the STING pathway (e.g.,
IFNB1, CXCL10, TNF).[10]

o Systemic Immune Monitoring: Collect peripheral blood samples at baseline and at specified
time points post-injection. These can be used to:

o Measure plasma concentrations of key cytokines (e.g., IFN-B, IL-6, CXCL10) via ELISA or
multiplex assays to confirm systemic immune activation.[11][18]

o Analyze peripheral blood mononuclear cells (PBMCs) by flow cytometry or T-cell receptor
sequencing to detect changes in immune cell populations and T-cell clonal expansion.[11]

Experimental Workflow and Scientific
Considerations
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Figure 2: General Experimental Workflow for Intratumoral ADU-S100 Administration.
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Scientific Considerations and Troubleshooting:

« Injection Technique: The method of injection is a critical variable. Inconsistent technique can
lead to variability in results. It is imperative to standardize the procedure (needle size,
injection speed, fanning technique) across all subjects in a study.

e Overcoming Resistance: The limited efficacy of ADU-S100 as a monotherapy in clinical trials
suggests that tumors possess mechanisms to resist STING-induced immunity.[11] This
provides a strong rationale for combining ADU-S100 with other immunotherapies, particularly
PD-1/PD-L1 checkpoint inhibitors, which act to release the "brakes" on the T-cells that
STING activation helps to prime.[8][10]

e Tumor Accessibility: Not all tumors are amenable to direct injection. The development of this
therapeutic class has benefited from advances in interventional radiology, which allows for
precise, image-guided injection into visceral or deep-seated lesions.[1][3]

» Alternative Delivery Systems: While i.t. injection is the primary route for ADU-S100, its rapid
systemic clearance has prompted research into alternative delivery systems, such as
liposomal formulations, which are being explored to enable systemic administration and
potentially target metastatic disease more broadly.[14][19]

Conclusion

Intratumoral injection of the STING agonist ADU-S100 is a potent immunotherapeutic strategy
with a well-defined mechanism of action and a favorable safety profile. It effectively activates
innate immune pathways directly within the tumor, creating a pro-inflammatory
microenvironment capable of driving a robust, tumor-specific adaptive immune response. While
single-agent efficacy may be modest, its ability to prime the TME provides a powerful rationale
for its use in combination with other immunotherapies. The protocols and considerations
outlined in this guide, grounded in extensive preclinical and clinical data, provide a solid
framework for researchers and drug developers to effectively apply this promising therapeutic
modality in the ongoing effort to overcome cancer's resistance to immune attack.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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